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Compound of Interest

Compound Name: 2,4,5-Trimethylhexan-2-ol

Cat. No.: B14470834

Abstract

This technical guide provides a comprehensive overview of 2,4,5-Trimethylhexan-2-ol, a
tertiary alcohol with potential applications in various scientific and industrial domains. The
document elucidates its fundamental physicochemical properties, with a primary focus on its
molecular weight and structure. Furthermore, it explores plausible synthetic pathways, potential
applications derived from its structural characteristics, and essential safety considerations. This
guide is intended to serve as a foundational resource for professionals engaged in chemical
research, synthesis, and the development of novel molecular entities.

Introduction to 2,4,5-Trimethylhexan-2-ol

2,4,5-Trimethylhexan-2-ol is a saturated tertiary alcohol. Its structure, characterized by a
hexane backbone with methyl substitutions and a hydroxyl group on the second carbon,
imparts specific chemical properties that are of interest in organic synthesis and material
science. As a member of the COH200 isomeric family, its branched nature influences its
solubility, volatility, and reactivity compared to its linear counterparts. Understanding the precise
arrangement of its functional groups is paramount for predicting its behavior in chemical
reactions and its utility as a precursor or solvent.

The molecular structure of 2,4,5-Trimethylhexan-2-ol is depicted below. The tertiary nature of
the alcohol, where the hydroxyl-bearing carbon is bonded to three other carbon atoms, is a key
feature influencing its reactivity, particularly its resistance to oxidation under mild conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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